Cas no 68621-45-4 (Carbamic acid, methyl(3-nitrophenyl)-, methyl ester)

• Product Name: Carbamic acid, methyl(3-nitrophenyl)-, methyl ester
• CAS No: 68621-45-4
• MF: C₉H₁₀N₂O₄
• MW: 210.186702251434
• CID: 392825
• PubChem ID: 12877194
• Update Time: 2025-04-19

Carbamic acid, methyl(3-nitrophenyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, methyl(3-nitrophenyl)-, methyl ester
• methyl N-methyl-N-(3-nitrophenyl)carbamate
• DTXSID50512148
• 68621-45-4
• Methyl methyl(3-nitrophenyl)carbamate

• Inchi： 1S/C9H10N2O4/c1-10(9(12)15-2)7-4-3-5-8(6-7)11(13)14/h3-6H,1-2H3
• InChI Key： IMNYGPGXGQZPBM-UHFFFAOYSA-N
• SMILES： O(C)C(N(C)C1C=CC=C(C=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 210.06405680g/mol
• Monoisotopic Mass: 210.06405680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 75.4Ų